Cas no 111451-24-2 (2,6-Pyridinediamine, 3,5-dimethoxy-)

• Product name: 2,6-Pyridinediamine, 3,5-dimethoxy-
• CAS No: 111451-24-2
• MF: C₇H₁₁N₃O₂
• MW: 169.18114
• CID: 1197702
• PubChem ID: 20157135

2,6-Pyridinediamine, 3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinediamine, 3,5-dimethoxy-
• 3,5-dimethoxy-2,6-Pyridinediamine
• AKOS006289290
• DB-347847
• 111451-24-2
• SCHEMBL456396

• Inchi： InChI=1S/C7H11N3O2/c1-11-4-3-5(12-2)7(9)10-6(4)8/h3H,1-2H3,(H4,8,9,10)
• InChI Key： CEAZJJWZNUEYAN-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(N=C1N)N)OC

Computed Properties

• Exact Mass: 169.08523
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 83.39